Cas no 303990-28-5 (4-nitro-N-[4-(propan-2-yl)phenyl]benzamide)

• Product Name: 4-nitro-N-[4-(propan-2-yl)phenyl]benzamide
• CAS No: 303990-28-5
• MF: C₁₆H₁₆N₂O₃
• MW: 284.309844017029
• CID: 5435658
• Update Time: 2025-05-20

4-nitro-N-[4-(propan-2-yl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Isopropylphenyl)-4-nitrobenzamide, 97%
• 4-nitro-N-[4-(propan-2-yl)phenyl]benzamide

• Inchi： 1S/C16H16N2O3/c1-11(2)12-3-7-14(8-4-12)17-16(19)13-5-9-15(10-6-13)18(20)21/h3-11H,1-2H3,(H,17,19)
• InChI Key： ILZBKIQIXKBKNG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)C)C=C1)(=O)C1=CC=C([N+]([O-])=O)C=C1

Additional information on 4-nitro-N-[4-(propan-2-yl)phenyl]benzamide

4-Nitro-N-[4-(Propan-2-Yl)Phenyl]Benzamide (CAS No. 303990-28-5)

4-Nitro-N-[4-(Propan-2-Yl)Phenyl]Benzamide, also known by its CAS registry number CAS No. 303990-28-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a nitro group attached to a benzene ring and an amide functional group linked to a substituted phenyl group. The presence of the propan-2-yl (isopropyl) substituent on the phenyl ring adds complexity to its molecular architecture, making it a valuable subject for both theoretical and applied research.

Recent studies have highlighted the potential of 4-nitro-N-[4-(propan-2-yl)phenyl]benzamide in various applications, particularly in the development of novel pharmaceutical agents. Researchers have explored its role as a potential inhibitor in enzyme-catalyzed reactions, where its structural features allow for specific interactions with target proteins. The nitro group, known for its electron-withdrawing properties, plays a crucial role in modulating the electronic environment of the molecule, which is essential for its biological activity.

In terms of synthesis, 4-nitro-N-[4-(propan-2-yl)phenyl]benzamide can be prepared through a multi-step process involving nucleophilic aromatic substitution or coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired yield. For instance, one common approach involves the reaction of 4-nitrobenzoic acid with an appropriate amine derivative under suitable conditions to form the amide bond. The substitution pattern on the phenyl ring and the presence of bulky groups like propan-2-yl influence the reactivity and selectivity of these reactions.

The physical and chemical properties of this compound have been extensively studied to understand its behavior under different conditions. Its solubility in various solvents, melting point, and stability under thermal or photochemical conditions are critical parameters for its application in real-world scenarios. Recent advancements in computational chemistry have enabled researchers to predict these properties with high accuracy using quantum mechanical models, reducing the need for extensive experimental work.

In addition to its chemical significance, 4-nitro-N-[4-(propan-2-yl)phenyl]benzamide has shown promise in biological systems. Preclinical studies suggest that it may exhibit anti-inflammatory or antioxidant properties, making it a candidate for drug development programs targeting chronic diseases such as neurodegenerative disorders or cardiovascular conditions. The compound's ability to cross cellular membranes and interact with specific molecular targets is currently under investigation.

The integration of experimental and computational approaches has significantly enhanced our understanding of this compound's behavior at both molecular and systemic levels. By leveraging state-of-the-art technologies such as cryo-electron microscopy and nuclear magnetic resonance spectroscopy, researchers can gain deeper insights into its structural dynamics and functional attributes.

In conclusion, 4-nitro-N-[4-(propan-2-yl)phenyl]benzamide represents a fascinating example of how tailored molecular design can lead to compounds with diverse applications across multiple disciplines. As ongoing research continues to uncover new facets of this compound's potential, it stands poised to make meaningful contributions to both academic and industrial advancements.